Cas no 280-05-7 (8-Azabicyclo[3.2.1]octane)

8-Azabicyclo[3.2.1]octane structure

Product Name:8-Azabicyclo[3.2.1]octane

CAS No:280-05-7

Molecular Formula:C₇H₁₃N

Molecular Weight:111.18482

MDL:MFCD13196389

CID:273067

PubChem ID:136097

8-Azabicyclo[3.2.1]octane Properties

Names and Identifiers

- 8-Azabicyclo[3.2.1]octane
- 8-Azabicyclo(3.2.1)octane
- 8-Azabicyclo[3.2.1]octane hydrochloride
- 1αH,5αH-Nortropane
- Nortropan
- Nortropane
- 8-Aza-bicyclo[3.2.1]octane
- PB15162
- SCHEMBL34529
- EN300-89017
- 280-05-7
- BS-12970
- 8-Azabicyclo[3,2,1]octane
- F2147-1257
- 1.alpha.H,5.alpha.H-Nortropane
- A5362
- AKOS006240286
- MFCD13196389
- CS-0183362
- DTXSID90950681
- DTXCID20965228
- 1alphaH,5alphaH-Nortropane
- +Expand
- MDL： MFCD13196389
- InChIKey： DGGKXQQCVPAUEA-UHFFFAOYSA-N
- Inchi： InChI=1S/C7H13N/c1-2-6-4-5-7(3-1)8-6/h6-8H,1-5H2
- SMILES： C1CC2CCCC1N2

Computed Properties

Exact Mass: 111.10489
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 0
Monoisotopic Mass: 111.104799
Heavy Atom Count: 8
Complexity: 80.4
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.3
Topological Polar Surface Area: 12

Experimental Properties

PSA: 12.03
Refractive Index: 1.478
Boiling Point: 169.9°C at 760 mmHg
Flash Point: 48.2°C
Density: 0.934

8-Azabicyclo[3.2.1]octane Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00BI7R-100mg	8-azabicyclo[3.2.1]octane	280-05-7	97.0%	100mg	$275.00	2024-05-07
A2B Chem LLC	AF36023-100mg	8-Azabicyclo[3.2.1]octane hydrochloride	280-05-7	95%	100mg	$142.00	2024-04-20
Ambeed	A499400-5g	8-Azabicyclo[3.2.1]octane	280-05-7	98+%	5g	$1605.0
Chemenu	CM107687-1g	8-Azabicyclo[3.2.1]octane	280-05-7	95%	1g	$491	2021-08-06
Enamine	EN300-89017-0.05g	8-azabicyclo[3.2.1]octane	280-05-7	95%	0.05g	$273.0	2024-05-20
eNovation Chemicals LLC	Y1129541-100mg	8-Aza-bicyclo[3.2.1]octane	280-05-7	97%	100mg	$215	2022-10-15
Life Chemicals	F2147-1257-0.25g	8-azabicyclo[3.2.1]octane	280-05-7	95%+	0.25g	$140.0	2023-09-06
TRC	A282616-100mg	8-Azabicyclo[3.2.1]octane	280-05-7		100mg	$ 115.00	2022-06-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R0917-1g	8-Aza-bicyclo[3.2.1]octane	280-05-7	97%	1g	2866.38CNY
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB00280-1G	8-azabicyclo[3.2.1]octane	280-05-7	95%	1g	￥ 3,022.00

8-Azabicyclo[3.2.1]octane Related Literature

1. Synthetic approaches to the polycyclic alkaloid stemofoline

Alison M. Baylis,Michael. P. H. Davies,Eric J. Thomas Org. Biomol. Chem. 2007 5 3139
2. Photoreactions of bicyclic aziridines with alkenes and alkynes: a novel synthetic methodology for 8-azabicyclo[3.2.1]octane derivatives

Keitaro Ishii,Motohiro Kido,Masahiro Noji,Shigeo Sugiyama Org. Biomol. Chem. 2008 6 3186
3. Enantioselective construction of the 8-azabicyclo[3.2.1]octane scaffold: application in the synthesis of tropane alkaloids

Sandra Rodriguez,Uxue Uria,Efraim Reyes,Liher Prieto,Marta Rodríguez-Rodríguez,Luisa Carrillo,Jose L. Vicario Org. Biomol. Chem. 2021 19 3763
4. Combinatorial synthesis of benztropine libraries and their evaluation as monoamine transporter inhibitors

Hanne Pedersen,Steffen Sinning,Anne Bülow,Ove Wiborg,Lise Falborg,Mikael Bols Org. Biomol. Chem. 2004 2 2861
5. Synthesis of bridged azabicyclic compounds using radical translocation reactions of 1-(o-halogenobenzoyl)-2-(prop-2-enyl)- and -(prop-2-ynyl)-piperidines

Masazumi Ikeda,Yasuhiro Kugo,Tatsunori Sato J. Chem. Soc. Perkin Trans. 1 1996 1819
6. Studies related to dihydro-1,4-thiazines. Part V. Intramolecular cyclisations of 3,4-dihydro-3-hydroxymethyl-6-methoxycarbonyl-2H-1,4-thiazines

John Kitchin,Richard J. Stoodley J. Chem. Soc. Perkin Trans. 1 1973 2464
7. Synthesis of bridged azabicyclic compounds using radical translocation reactions of 1-(o-halogenobenzoyl)-2-(prop-2-enyl)- and -(prop-2-ynyl)-piperidines

Masazumi Ikeda,Yasuhiro Kugo,Tatsunori Sato J. Chem. Soc. Perkin Trans. 1 1996 1819
8. Regioselective synthesis of bridged azabicyclic compounds using radical translocations/cyclisations of methyl 2-alkynyl-1-(o-iodobenzoyl)pyrrolidine-2-carboxylates: a formal total synthesis of (±)-epibatidine

Masazumi Ikeda,Yasuhiro Kugo,Yukari Kondo,Taro Yamazaki,Tatsunori Sato J. Chem. Soc. Perkin Trans. 1 1997 3339
9. Studies related to dihydro-1,4-thiazines. Part V. Intramolecular cyclisations of 3,4-dihydro-3-hydroxymethyl-6-methoxycarbonyl-2H-1,4-thiazines

John Kitchin,Richard J. Stoodley J. Chem. Soc. Perkin Trans. 1 1973 2464
10. From isoxazolidines to tetrahydro-1,3-oxazines for the synthesis of chiral pyrrolidines

MariFe Flores,Pilar García-García,Narciso M. Garrido,Isidro S. Marcos,Francisca Sanz,David Díez RSC Adv. 2012 2 11040

280-05-7 (8-Azabicyclo[3.2.1]octane) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:280-05-7)8-Azabicyclo[3.2.1]octane

Purity:99%

Quantity:5g

Price($):1444.0